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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einführung: Trichlormethylsilan (TCMS), auch als Methyltrichlorsilan bekannt, ist eine

organische Siliziumverbindung mit der Formel CH₃SiCl₃. Es ist eine farblose Flüssigkeit, die

aufgrund ihrer hohen Reaktivität, insbesondere gegenüber Wasser, von großer industrieller

Bedeutung ist.[1] Dieser technische Leitfaden bietet einen detaillierten Einblick in den

Mechanismus und die Kinetik der Hydrolyse von Trichlormethylsilan. Die Hydrolyse von

TCMS ist eine schnelle und exotherme Reaktion, die zur Bildung von Polysiloxan-Netzwerken

führt und die Grundlage für viele seiner Anwendungen bildet.[2][3]

Hydrolysemechanismus
Der Hydrolysemechanismus von Trichlormethylsilan verläuft in zwei Hauptstufen: der

primären Hydrolyse der Silizium-Chlor-Bindungen und der anschließenden Kondensation der

intermediär gebildeten Silanole.

1. Hydrolyse: In der ersten Stufe reagiert Trichlormethylsilan heftig mit Wasser, wobei die drei

Silizium-Chlor-Bindungen schrittweise durch Silanolgruppen (Si-OH) ersetzt werden.[1] Bei

dieser Reaktion wird Chlorwasserstoff (HCl) als Nebenprodukt freigesetzt, was zu einer stark

sauren Reaktionsmischung führt.[2] Das Endprodukt dieser Stufe ist Methylsilantriol

(CH₃Si(OH)₃).[1]

Die idealisierte Gesamtreaktion für die Hydrolyse lautet: CH₃SiCl₃ + 3 H₂O → CH₃Si(OH)₃ + 3

HCl[1]
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2. Kondensation: Das intermediär gebildete Methylsilantriol ist instabil und unterliegt einer

schnellen Selbstkondensation.[1] Dabei reagieren die Silanolgruppen miteinander unter

Abspaltung von Wasser und bilden Siloxanbindungen (Si-O-Si). Da jede Methylsilantriol-Einheit

drei reaktive Hydroxylgruppen besitzt, führt diese Kondensationsreaktion zur Bildung eines

hochgradig vernetzten dreidimensionalen Polysiloxan-Netzwerks.[2]

Die allgemeine Kondensationsreaktion kann wie folgt dargestellt werden: n CH₃Si(OH)₃ →

(CH₃SiO₁.₅)n + 1.5n H₂O[1]

Das resultierende feste Produkt ist ein Polymethylsilsesquioxan, das als weißes Pulver isoliert

werden kann.[2]

Abbildung 1: Hydrolyse- und Kondensationsmechanismus von TCMS
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Abbildung 1: Hydrolyse- und Kondensationsmechanismus von TCMS

Kinetik der Hydrolyse
Die Hydrolyse von Trichlormethylsilan ist eine äußerst schnelle Reaktion, was die quantitative

Messung ihrer Kinetik mit herkömmlichen Methoden erschwert.[4] Die Reaktion findet praktisch

augenblicklich bei Kontakt mit Wasser statt.[5]

Quantitative Daten
Aufgrund der extrem hohen Reaktionsgeschwindigkeit sind spezifische kinetische Parameter

wie Reaktionsgeschwindigkeitskonstanten und Aktivierungsenergien für die Hydrolyse von

Trichlormethylsilan in der wissenschaftlichen Literatur kaum verfügbar. Die schnelle

Hydrolyse schließt präzise Messungen oft aus.[4] Die nachstehende Tabelle fasst die

verfügbaren qualitativen und vergleichenden kinetischen Informationen zusammen.
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Parameter Wert/Beschreibung Anmerkungen Quellen

Reaktionsgeschwindig

keit

Sehr hoch, praktisch

augenblicklich

Die Reaktion ist zu

schnell für

konventionelle

kinetische Analysen.

[6]

Reaktionsordnung
Nicht experimentell

bestimmt

Aufgrund der

schnellen und

komplexen Natur der

Reaktion schwer zu

ermitteln.

-

Aktivierungsenergie

(Ea)

Nicht experimentell

bestimmt

Es wird eine sehr

niedrige

Aktivierungsenergie

erwartet.

-

Einfluss der

Funktionalität

Die Reaktivität nimmt

mit der Anzahl der

Chloratome zu (T > D

> M)*

Trichlormethylsilan

hydrolysiert schneller

als

Dichlordimethylsilan

und

Chlortrimethylsilan.

[5]

* T = Trichlormethylsilan, D = Dichlordimethylsilan, M = Chlortrimethylsilan

Experimentelle Protokolle
Ein gängiges Verfahren zur qualitativen oder semi-quantitativen Untersuchung der Hydrolyse

von Chlorsilanen basiert auf der Messung der Zunahme der elektrischen Leitfähigkeit der

wässrigen Phase, die durch die Bildung von Chlorwasserstoff (HCl) verursacht wird.

Protokoll: Untersuchung der Hydrolyse durch
Leitfähigkeitsmessung
Dieses Protokoll ist eine Adaption eines an der Universität Wuppertal entwickelten

Experiments.[5]
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Materialien:

Bechergläser (250 ml)

Reagenzgläser

Magnetrührer und Rührfisch

Leitfähigkeitsmessgerät

Stoppuhr

Pipetten

Trichlormethylsilan (TCMS)

Destilliertes Wasser

Sicherheitshinweise: Trichlormethylsilan ist leicht entzündlich und reagiert heftig mit Wasser

unter Freisetzung von giftigem und korrosivem Chlorwasserstoffgas. Alle Arbeiten müssen in

einem gut funktionierenden Abzug unter Einhaltung der entsprechenden

Sicherheitsvorkehrungen (Schutzbrille, Handschuhe, Laborkittel) durchgeführt werden.[3][5]

Durchführung:

Ein Becherglas wird mit einer definierten Menge destilliertem Wasser (z. B. 50 ml) befüllt und

auf einen Magnetrührer gestellt.

Das Leitfähigkeitsmessgerät wird in das Wasser getaucht und der Rührer auf eine mittlere

Geschwindigkeit eingestellt.

Eine definierte Menge Trichlormethylsilan (z. B. 4,98 g) wird in ein Reagenzglas

abgewogen.

Das Trichlormethylsilan wird zügig in das Wasser gegeben, und gleichzeitig wird die

Stoppuhr gestartet.
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Die Reaktion ist durch eine heftige Gasentwicklung und die Bildung eines weißen Feststoffs

gekennzeichnet.[2]

Aufgrund der schnellen Bildung des festen Polysiloxans, das die Elektroden des

Leitfähigkeitsmessgeräts beschädigen kann, ist eine quantitative Messung der

Leitfähigkeitsänderung bei Trichlormethylsilan nicht ratsam.[5] Die Beobachtung der

schnellen Feststoffbildung dient als qualitativer Nachweis der extrem schnellen Hydrolyse

und Kondensation.

Abbildung 2: Experimenteller Arbeitsablauf zur Beobachtung der TCMS-Hydrolyse
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Abbildung 2: Experimenteller Arbeitsablauf zur Beobachtung der TCMS-Hydrolyse

Zusammenfassung und Ausblick
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Die Hydrolyse von Trichlormethylsilan ist ein fundamentaler Prozess mit weitreichender

industrieller Anwendung, der zu hochgradig vernetzten Polysiloxan-Harzen führt. Der

Mechanismus umfasst eine schnelle, schrittweise Hydrolyse der Si-Cl-Bindungen, gefolgt von

einer ebenso schnellen Kondensation der resultierenden Silanol-Zwischenstufen. Die extreme

Reaktionsgeschwindigkeit stellt eine erhebliche Herausforderung für die quantitative kinetische

Analyse dar, weshalb detaillierte kinetische Daten in der Literatur weitgehend fehlen. Die im

Leitfaden beschriebenen qualitativen experimentellen Ansätze ermöglichen jedoch ein

grundlegendes Verständnis der Reaktionsdynamik. Zukünftige Forschungen könnten den

Einsatz von "Stopped-Flow"-Techniken oder fortschrittlichen spektroskopischen Methoden

erfordern, um die Kinetik dieser wichtigen Reaktion genauer zu untersuchen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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